Cas no 1806489-10-0 (Methyl 5-fluoro-3-methylpyridine-2-acetate)

• Product Name: Methyl 5-fluoro-3-methylpyridine-2-acetate
• CAS No: 1806489-10-0
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906547
• Update Time: 2025-06-08

Methyl 5-fluoro-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-3-methylpyridine-2-acetate

• Inchi： 1S/C9H10FNO2/c1-6-3-7(10)5-11-8(6)4-9(12)13-2/h3,5H,4H2,1-2H3
• InChI Key： NMYFIBALVDGXIN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC(=O)OC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-fluoro-3-methylpyridine-2-acetate

Methyl 5-fluoro-3-methylpyridine-2-acetate (CAS No. 1806489-10-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-fluoro-3-methylpyridine-2-acetate (CAS No. 1806489-10-0) is a highly valuable intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. This compound, characterized by its unique pyridine core structure, has garnered significant attention due to its versatility and utility in drug development. The presence of both a fluoro substituent and a methyl group on the pyridine ring imparts distinct electronic and steric properties, making it an attractive scaffold for medicinal chemists.

The chemical structure of Methyl 5-fluoro-3-methylpyridine-2-acetate consists of a pyridine ring substituted at the 5-position with a fluoro atom and at the 3-position with a methyl group, while the 2-position is esterified with an acetic acid moiety. This arrangement not only enhances the compound's reactivity but also allows for further functionalization, enabling the construction of more complex molecules. The fluoro atom, in particular, is known for its ability to modulate pharmacokinetic properties such as metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their broad spectrum of biological activities. Methyl 5-fluoro-3-methylpyridine-2-acetate has been widely employed in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, fluorinated pyridines have shown promise in developing next-generation antiviral medications by enhancing binding affinity to viral proteases and polymerases. The incorporation of this compound into drug candidates has led to improved pharmacological profiles, including increased bioavailability and reduced side effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug discovery. Methyl 5-fluoro-3-methylpyridine-2-acetate serves as a versatile building block for constructing novel therapeutic agents. Its structural features allow for easy modification at multiple positions, enabling chemists to fine-tune biological activity and selectivity. This flexibility has been leveraged in the development of small molecule inhibitors targeting various disease pathways. For example, recent studies have highlighted its role in creating potent inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis.

The synthesis of Methyl 5-fluoro-3-methylpyridine-2-acetate typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that pharmaceutical-grade material is obtained for further applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to introduce the desired functional groups onto the pyridine core. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that facilitate complex molecule construction.

Ongoing research continues to explore new applications for Methyl 5-fluoro-3-methylpyridine-2-acetate beyond traditional pharmaceuticals. Its unique structural motifs have sparked interest in materials science and agrochemicals, where fluorinated heterocycles exhibit novel properties beneficial for advanced materials and crop protection agents. The compound's ability to serve as a precursor for diverse derivatives makes it a cornerstone in synthetic chemistry libraries used by academic and industrial researchers alike.

The impact of Methyl 5-fluoro-3-methylpyridine-2-acetate on drug discovery is underscored by its frequent use in high-throughput screening campaigns to identify lead compounds with therapeutic potential. Its incorporation into virtual libraries allows for rapid virtual screening against large databases of biological targets, expediting the identification of promising candidates for further optimization. This approach aligns with modern drug development paradigms that emphasize efficiency and precision.

In conclusion, Methyl 5-fluoro-3-methylpyridine-2-acetate (CAS No. 1806489-10-0) is a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing innovative therapeutic agents across multiple disease areas. As research progresses, this compound will continue to play a crucial role in advancing drug discovery efforts worldwide.